DTBHQ DTBHQ It is a potent inhibitor of Ca2+/Mg2+ - ATPase. Benzohydroquinone,synthetic Ca2+ mobilizer: the effect of DTBHQ is to inhibit Ca2+ sequestration by the stores and not to stimulate a Ca2+ efflux pathway, suggesting that its inhibitory effects on microsomal Ca2+-ATPase probably underlies its effects on intracellular Ca2+ stores. In permeabilized rat hepatocytes, a maximal concentration (25 μ
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CAS No.: 88-58-4
Catalog No.: VC000063
InChI: InChI=1S/C14H22O2/c1-13(2,3)9-7-12(16)10(8-11(9)15)14(4,5)6/h7-8,15-16H,1-6H3
SMILES: CC(C)(C)C1=CC(=C(C=C1O)C(C)(C)C)O
Molecular Formula: C14H22O2
Molecular Weight: 222.328

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CAS No.: 88-58-4

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Catalog No.: VC000063

Molecular Formula: C14H22O2

Molecular Weight: 222.328

IUPAC Name: 2,5-ditert-butylbenzene-1,4-diol

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DTBHQ - 88-58-4

CAS No. 88-58-4
Product Name DTBHQ
IUPAC Name 2,5-ditert-butylbenzene-1,4-diol
Synonyms 2,5-ditert-butylbenzene-1,4-diol
Molecular Formula C14H22O2
Molecular Weight 222.328
InChI InChI=1S/C14H22O2/c1-13(2,3)9-7-12(16)10(8-11(9)15)14(4,5)6/h7-8,15-16H,1-6H3
InChIKey JZODKRWQWUWGCD-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC(=C(C=C1O)C(C)(C)C)O
Appearance Off-white solid
Purity min 98%. (HPLC)
Description It is a potent inhibitor of Ca2+/Mg2+ - ATPase. Benzohydroquinone,synthetic Ca2+ mobilizer: the effect of DTBHQ is to inhibit Ca2+ sequestration by the stores and not to stimulate a Ca2+ efflux pathway, suggesting that its inhibitory effects on microsomal Ca2+-ATPase probably underlies its effects on intracellular Ca2+ stores. In permeabilized rat hepatocytes, a maximal concentration (25 μ
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